Cas no 88122-94-5 (Isoquinoline, 4-methyl-1-phenyl-)

• Product Name: Isoquinoline, 4-methyl-1-phenyl-
• CAS No: 88122-94-5
• MF: C₁₆H₁₃N
• MW: 219.281123876572
• CID: 644301
• PubChem ID: 12843495
• Update Time: 2025-04-19

Isoquinoline, 4-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 4-methyl-1-phenyl-
• 4-methyl-1-phenylisoquinoline
• DTXSID20511289
• 88122-94-5
• SCHEMBL2481047
• FXKYLAPEKMFPOD-UHFFFAOYSA-N
• 1-phenyl-4-methylisoquinoline

• Inchi： 1S/C16H13N/c1-12-11-17-16(13-7-3-2-4-8-13)15-10-6-5-9-14(12)15/h2-11H,1H3
• InChI Key： FXKYLAPEKMFPOD-UHFFFAOYSA-N
• SMILES： N1C=C(C)C2C=CC=CC=2C=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 219.104799419g/mol
• Monoisotopic Mass: 219.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9Ų